Cas no 6866-70-2 (Tri-tert-butylphosphine Oxide)

• Product name: Tri-tert-butylphosphine Oxide
• CAS No: 6866-70-2
• MF: C₁₂H₂₇OP
• MW: 218.315944910049
• CID: 392769
• PubChem ID: 10927323

Tri-tert-butylphosphine Oxide Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, tris(1,1-dimethylethyl)-
• 2-ditert-butylphosphoryl-2-methylpropane
• tri-tert-butylphosphine oxide
• AKOS026670087
• HDZUKJFHNQLAMW-UHFFFAOYSA-N
• tri-t-butylphosphine oxide
• PO(tBu)3
• 6866-70-2
• DTXSID10448616
• SCHEMBL575755
• G63152
• Tri-tert-butylphosphineoxide
• 2-(DI-TERT-BUTYLPHOSPHORYL)-2-METHYLPROPANE
• Tris(1,1-dimethylethyl)phosphine Oxide
• BQ2EFT9SWM
• Tri-tert-butylphosphine Oxide

• Inchi： InChI=1S/C12H27OP/c1-10(2,3)14(13,11(4,5)6)12(7,8)9/h1-9H3
• InChI Key： HDZUKJFHNQLAMW-UHFFFAOYSA-N
• SMILES： CC(C)(C)P(=O)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 218.18011
• Monoisotopic Mass: 218.179952478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on Tri-tert-butylphosphine Oxide

Comprehensive Guide to Phosphine oxide, tris(1,1-dimethylethyl)- (CAS No. 6866-70-2): Properties, Applications, and Market Insights

Phosphine oxide, tris(1,1-dimethylethyl)- (CAS No. 6866-70-2) is a specialized organophosphorus compound widely recognized for its unique chemical structure and versatile applications. This compound, also known as tri-tert-butylphosphine oxide, features a central phosphorus atom bonded to three tert-butyl groups and an oxygen atom. Its molecular formula is C₁₂H₂₇OP, and it is often utilized as a ligand in coordination chemistry and catalysis. The compound's sterically hindered tert-butyl groups contribute to its stability and reactivity, making it valuable in synthetic organic chemistry and material science.

The growing interest in phosphine oxide derivatives is driven by their role in advanced material synthesis and pharmaceutical intermediates. Researchers frequently search for "tri-tert-butylphosphine oxide uses" or "CAS 6866-70-2 applications" to explore its potential in catalysis, polymer stabilization, and flame retardancy. Recent studies highlight its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. The compound's low toxicity and thermal stability further enhance its appeal for industrial applications.

From a market perspective, the demand for Phosphine oxide, tris(1,1-dimethylethyl)- is steadily increasing due to its niche applications in high-performance materials. Companies specializing in fine chemicals and custom synthesis often list this compound under keywords like "buy tris(1,1-dimethylethyl)phosphine oxide" or "6866-70-2 supplier." Its compatibility with environmentally friendly processes aligns with the global shift toward sustainable chemistry, a trending topic in scientific and industrial communities. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

Innovations in catalysis and material science continue to expand the applications of tri-tert-butylphosphine oxide. For instance, its use in photoinitiators for UV-curable coatings has gained attention in the coatings industry. Additionally, its role as a stabilizing agent in high-temperature polymers addresses the need for durable materials in aerospace and electronics. These applications are frequently searched under terms like "phosphine oxide in polymer science" or "thermal stabilizers for plastics," reflecting the compound's relevance in cutting-edge research.

Safety and handling of Phosphine oxide, tris(1,1-dimethylethyl)- are straightforward, as it is not classified under hazardous categories. Proper storage in cool, dry conditions ensures long-term stability. Researchers and manufacturers appreciate its predictable reactivity and compatibility with standard laboratory protocols. For those seeking technical data, resources such as "6866-70-2 SDS" (Safety Data Sheet) or "tri-tert-butylphosphine oxide solubility" provide essential information for safe and effective use.

In summary, Phosphine oxide, tris(1,1-dimethylethyl)- (CAS No. 6866-70-2) is a multifaceted compound with significant potential in catalysis, material science, and industrial chemistry. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore sustainable and efficient chemical processes, this compound is poised to play a pivotal role in future innovations.